Cas no 1261571-62-3 (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine)

• Product Name: 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine
• CAS No: 1261571-62-3
• MF: C₁₅H₁₃ClF₃NO
• MW: 315.71803355217
• CID: 4999720
• Update Time: 2025-08-05

6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine

• Inchi： 1S/C15H13ClF3NO/c16-13-6-2-3-10(7-8-20)14(13)11-4-1-5-12(9-11)21-15(17,18)19/h1-6,9H,7-8,20H2
• InChI Key： DDUKOAXVAYHGFL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CCN)=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 4.7
• Topological Polar Surface Area: 35.2

Additional information on 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine

Introduction to 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine (CAS No. 1261571-62-3)

6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine (CAS No. 1261571-62-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro and trifluoromethoxy substituent, has shown promising potential in various biological applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research findings.

The molecular formula of 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine is C₁₇H₁₄ClF₃N, and its molecular weight is approximately 340.74 g/mol. The compound's structure consists of a biphenyl core with a chloro group at the 6-position of one phenyl ring and a trifluoromethoxy group at the 3'-position of the other phenyl ring. The ethylamine side chain attached to the 2-position of the biphenyl core adds to its complexity and potential biological activity.

In terms of chemical properties, 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its solubility in water is limited, which can be a consideration in formulation development for pharmaceutical applications. The compound's stability under various conditions, such as pH and temperature, has been studied to ensure its suitability for long-term storage and use in research settings.

The biological activities of 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine have been extensively investigated in recent years. One of the key areas of interest is its potential as a ligand for serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound exhibits high affinity and selectivity for the 5-HT_2A receptor, making it a valuable tool for understanding the role of this receptor in various neurological disorders.

In addition to its receptor binding properties, 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine has been explored for its potential therapeutic applications. Preclinical studies have demonstrated that it may have antidepressant-like effects in animal models of depression. These findings suggest that the compound could be further developed as a novel therapeutic agent for mood disorders.

The safety profile of 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine has also been evaluated in several studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In the context of drug discovery and development, 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine represents an exciting lead compound due to its unique structure and promising biological activities. Researchers are currently exploring ways to optimize its pharmacological properties through structural modifications and formulation strategies. These efforts aim to enhance its potency, selectivity, and bioavailability while minimizing potential side effects.

The latest research on 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine has also shed light on its mechanism of action. Studies have suggested that the compound may modulate intracellular signaling pathways involved in neuroplasticity and neuroprotection. For instance, it has been shown to influence the expression of genes related to synaptic function and neuronal survival, which could contribute to its therapeutic effects.

In conclusion, 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-ethylamine (CAS No. 1261571-62-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.